Cas no 920218-01-5 (N-(2,2-dimethoxyethyl)-N'-(2-phenylethyl)ethanediamide)

• Product name: N-(2,2-dimethoxyethyl)-N'-(2-phenylethyl)ethanediamide
• CAS No: 920218-01-5
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5363065

N-(2,2-dimethoxyethyl)-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2,2-Dimethoxyethyl)-N2-(2-phenylethyl)ethanediamide
• N-(2,2-dimethoxyethyl)-N'-(2-phenylethyl)ethanediamide

• Inchi： 1S/C14H20N2O4/c1-19-12(20-2)10-16-14(18)13(17)15-9-8-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key： WDHYLZSPQWWTSN-UHFFFAOYSA-N
• SMILES： C(NCC(OC)OC)(=O)C(NCCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.138±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.69±0.46(Predicted)

Additional information on N-(2,2-dimethoxyethyl)-N'-(2-phenylethyl)ethanediamide

Recent Advances in the Study of N-(2,2-dimethoxyethyl)-N'-(2-phenylethyl)ethanediamide (CAS: 920218-01-5)

N-(2,2-dimethoxyethyl)-N'-(2-phenylethyl)ethanediamide (CAS: 920218-01-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This diamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

The compound's unique chemical structure, featuring both dimethoxyethyl and phenylethyl moieties, contributes to its distinctive physicochemical properties and biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. Computational modeling studies have further elucidated its binding affinity to specific biological targets, providing a foundation for rational drug design.

In vitro studies have demonstrated that N-(2,2-dimethoxyethyl)-N'-(2-phenylethyl)ethanediamide exhibits selective inhibitory activity against certain kinases involved in inflammatory pathways. The compound's ability to modulate these pathways suggests potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary cytotoxicity assessments indicate a favorable safety profile at therapeutic concentrations, making it a promising candidate for further development.

Recent pharmacokinetic studies have investigated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies reveal that N-(2,2-dimethoxyethyl)-N'-(2-phenylethyl)ethanediamide demonstrates good oral bioavailability and reasonable metabolic stability, addressing some of the challenges typically associated with diamide-based compounds. Researchers are currently exploring formulation strategies to optimize its delivery and enhance its therapeutic efficacy.

The compound's potential extends beyond its primary therapeutic indications. Recent investigations have explored its use as a chemical probe to study biological systems, particularly in the context of signal transduction pathways. Its selective binding properties make it a valuable tool for target validation and pathway elucidation in basic research settings.

Future research directions for N-(2,2-dimethoxyethyl)-N'-(2-phenylethyl)ethanediamide include structure-activity relationship (SAR) studies to optimize its pharmacological properties, as well as more extensive preclinical evaluation of its therapeutic potential. The compound represents an exciting example of how rational drug design can yield molecules with both therapeutic and research applications in chemical biology and pharmaceutical sciences.